Cas no 72709-61-6 (2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-)

• Product name: 2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-
• CAS No: 72709-61-6
• MF: C₁₃H₁₅NO₄
• MW: 249.2625
• CID: 574014
• PubChem ID: 293755

2,4-Pentanedione,3-(2-nitro-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-
• 3-(2-nitro-1-phenylethyl)pentane-2,4-dione
• 3-(2-Nitro-1-phenyl-aethyl)-pentan-2,4-dion
• 3-(2-nitro-1-phenylethyl)-2,4-pentanedione
• 3-(2-nitro-1-phenyl-ethyl)-pentane-2,4-dione
• 3-[1-phenyl-2-nitroethyl]-2,4-pentanedione
• 3-acetyl-5-nitro-4-phenylpentan-2-one
• 3-Nitro-1,1-diacetyl-2-phenylpropane
• AC1L6KVY
• AC1Q5C8W
• AG-J-39225
• AR-1E6385
• CTK5D6685
• NSC160882
• SureCN2628014
• SCHEMBL2628014
• NSC-160882
• 72709-61-6
• DTXSID80303743

• Inchi： InChI=1S/C13H15NO4/c1-9(15)13(10(2)16)12(8-14(17)18)11-6-4-3-5-7-11/h3-7,12-13H,8H2,1-2H3
• InChI Key： OPKHMCBLQAHSEN-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(C[N+](=O)[O-])C1=CC=CC=C1)C(=O)C

Computed Properties

• Exact Mass: 249.10015
• Monoisotopic Mass: 249.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.17
• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.522
• PSA: 77.28
• LogP: 2.36430